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Compound of Interest

Compound Name: TASP0390325

Cat. No.: B10788168 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide detailed protocols for the dissolution and application of

TASP0390325, a potent and selective arginine vasopressin receptor 1B (V1B) antagonist, for

use in cell culture experiments.

Introduction
TASP0390325 is a small molecule inhibitor that acts as a high-affinity antagonist for the

arginine vasopressin receptor 1B (V1B).[1][2][3] The V1B receptor is predominantly expressed

in the anterior pituitary and various regions of the brain.[4] Its activation by arginine

vasopressin (AVP) is linked to the regulation of the hypothalamic-pituitary-adrenal (HPA) axis

and has been implicated in the pathophysiology of mood disorders.[3][4] TASP0390325 has

demonstrated antidepressant and anxiolytic effects in preclinical animal models.[1][2][3] These

characteristics make it a valuable tool for investigating the role of the V1B receptor in cellular

signaling and its potential as a therapeutic target.

Chemical Properties and Storage
A summary of the key chemical properties and storage recommendations for TASP0390325 is

provided in the table below.
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Property Value

Molecular Weight 554.44 g/mol [1]

Formula C₂₅H₂₉ClFN₅O₄·HCl

CAS Number 1642187-96-9

Appearance White to off-white solid[2]

Purity ≥98%

Storage of Powder
Store at -20°C, sealed and away from moisture,

for up to 3 years.[1][2]

Storage of Solution
Store in solvent at -80°C for up to 1 year, or at

-20°C for up to 1 month.[1][2]

Solubility of TASP0390325
Proper dissolution is critical for accurate and reproducible experimental results. The solubility of

TASP0390325 in common laboratory solvents is detailed below. For cell culture applications,

Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing concentrated stock

solutions.

Solvent Solubility Notes

DMSO
Up to 80 mg/mL (144.29 mM)

[1] or 50 mg/mL (90.18 mM)[2]

Sonication or warming to 60°C

may be required for complete

dissolution.[1][2] Use newly

opened, anhydrous DMSO to

avoid hygroscopic effects.[2]

Water

Soluble up to 100 mM,

although another source

indicates it is poorly soluble (<

0.1 mg/mL).[2]

Given the conflicting reports,

DMSO is the more reliable

solvent for creating a high-

concentration stock.
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Preparation of a 10 mM Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of TASP0390325 in DMSO.

Materials:

TASP0390325 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Weighing the Compound: Accurately weigh out 1 mg of TASP0390325 powder and transfer it

to a sterile microcentrifuge tube.

Adding Solvent: Add 180.36 µL of sterile DMSO to the tube containing the TASP0390325
powder. This will yield a final concentration of 10 mM.

Dissolution:

Vortex the solution thoroughly for 1-2 minutes.

If the compound is not fully dissolved, sonicate the tube for 5-10 minutes.

Alternatively, warm the solution to 60°C to aid dissolution.[2]

Sterilization (Optional): If required for your specific cell culture application, the stock solution

can be filter-sterilized using a 0.22 µm syringe filter compatible with DMSO.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

sterile microcentrifuge tubes. Store the aliquots at -80°C for long-term storage (up to 1 year)

or at -20°C for short-term storage (up to 1 month).[1][2] Avoid repeated freeze-thaw cycles.
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Preparation of Working Solutions for Cell Culture
This protocol outlines the dilution of the 10 mM stock solution to prepare working

concentrations for treating cells in culture.

Materials:

10 mM TASP0390325 stock solution in DMSO

Sterile cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the 10 mM TASP0390325 stock

solution at room temperature.

Serial Dilution: Perform serial dilutions of the stock solution in sterile cell culture medium to

achieve the desired final working concentrations. It is recommended to prepare intermediate

dilutions to ensure accuracy.

Example for a 10 µM working solution: Dilute the 10 mM stock solution 1:1000 in cell

culture medium (e.g., add 1 µL of 10 mM stock to 999 µL of medium).

Example for a 20 nM working solution: Prepare a 10 µM intermediate dilution first. Then,

dilute the 10 µM solution 1:500 in cell culture medium (e.g., add 1 µL of 10 µM

intermediate to 499 µL of medium).

Vehicle Control: Prepare a vehicle control by adding the same final concentration of DMSO

to the cell culture medium as is present in the highest concentration of the TASP0390325
working solution. This is crucial to control for any effects of the solvent on the cells.

Application to Cells: Add the prepared working solutions (and vehicle control) to your cell

cultures and incubate for the desired experimental duration.
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Caption: Workflow for preparing and applying TASP0390325 in cell culture experiments.
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Click to download full resolution via product page

Caption: TASP0390325 blocks AVP-mediated activation of the V1B receptor signaling cascade.

Application Examples and Recommended
Concentrations
TASP0390325 has been effectively used in neurobiology research to antagonize the V1B

receptor. In studies involving dissociated medial preoptic (MPO) neurons and astrocytes,

TASP0390325 was used at concentrations of 10 nM and 20 nM to block AVP-induced

increases in intracellular calcium and to study its effects on synaptic transmission.[5] The

optimal concentration for your specific cell line and experimental endpoint should be

determined empirically through a dose-response study.

Troubleshooting
Precipitation in Media: If precipitation is observed upon dilution of the DMSO stock into

aqueous cell culture medium, it may be due to the final DMSO concentration being too low to

maintain solubility. Consider preparing a higher concentration intermediate dilution in a

serum-free medium before the final dilution in the complete medium.

Low Potency or Lack of Effect:

Verify the purity and integrity of the TASP0390325 powder.

Ensure the stock solution was prepared correctly and stored properly to avoid

degradation.

Confirm the expression of the V1B receptor in your cell line of interest.

Cell Toxicity: High concentrations of DMSO can be toxic to cells. Ensure the final DMSO

concentration in your cell culture does not exceed a level that is tolerated by your specific

cell line (typically <0.5%). Always include a vehicle control to monitor for solvent-induced

toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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